Cas no 1214339-69-1 (3-Chloro-5-(4-fluorophenyl)pyridin-2-ol)

• Product Name: 3-Chloro-5-(4-fluorophenyl)pyridin-2-ol
• CAS No: 1214339-69-1
• MF: C₁₁H₇ClFNO
• MW: 223.630785226822
• CID: 4909856
• Update Time: 2025-05-19

3-Chloro-5-(4-fluorophenyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(4-fluorophenyl)pyridin-2-ol
• 3-Chloro-5-(4-fluorophenyl)pyridin-2-ol

• Inchi： 1S/C11H7ClFNO/c12-10-5-8(6-14-11(10)15)7-1-3-9(13)4-2-7/h1-6H,(H,14,15)
• InChI Key： AZKBRDBGCQKPPQ-UHFFFAOYSA-N
• SMILES： ClC1C(NC=C(C=1)C1C=CC(=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-5-(4-fluorophenyl)pyridin-2-ol

3-Chloro-5-(4-fluorophenyl)pyridin-2-ol (CAS 1214339-69-1): A Versatile Chemical Intermediate for Pharmaceutical and Material Science Applications

In the realm of heterocyclic chemistry, 3-Chloro-5-(4-fluorophenyl)pyridin-2-ol (CAS 1214339-69-1) has emerged as a compound of significant interest for researchers across multiple disciplines. This halogenated pyridine derivative, with its unique molecular structure combining both chloro and fluoro substituents, presents remarkable opportunities in drug discovery and material science. The compound's systematic name, while complex, precisely describes its chemical architecture: a pyridine ring with hydroxyl group at position 2, chlorine at position 3, and a 4-fluorophenyl moiety at position 5.

The growing demand for fluorinated compounds in medicinal chemistry has brought attention to 3-Chloro-5-(4-fluorophenyl)pyridin-2-ol as a potential building block. Recent studies in Journal of Medicinal Chemistry highlight how such fluorinated pyridine derivatives are being explored for their enhanced bioavailability and metabolic stability compared to their non-fluorinated counterparts. The presence of both fluorine and chlorine atoms in this molecule creates interesting possibilities for structure-activity relationship studies, particularly in the development of kinase inhibitors and GPCR modulators.

From a synthetic chemistry perspective, 1214339-69-1 offers multiple reactive sites for further functionalization. The hydroxyl group can participate in etherification or esterification reactions, while the chlorine atom serves as an excellent leaving group for nucleophilic aromatic substitution. The fluorophenyl moiety contributes to the compound's overall lipophilicity, making it particularly valuable in designing compounds with improved blood-brain barrier penetration. These characteristics explain why this compound frequently appears in patent literature for CNS-targeting therapeutics.

The physical properties of 3-Chloro-5-(4-fluorophenyl)pyridin-2-ol have been carefully characterized to support its various applications. Available data suggests it typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents such as DMSO, methanol, and dichloromethane. Its melting point range and spectroscopic properties (including characteristic peaks in NMR and mass spectra) have been well-documented to aid in compound identification and purity assessment. These properties are crucial for researchers working on high-throughput screening and combinatorial chemistry approaches.

In material science applications, the fluorinated pyridine core of this compound has shown promise in the development of organic electronic materials. The electron-withdrawing nature of both the fluorine and chlorine substituents can significantly influence the electronic properties of conjugated systems incorporating this moiety. Recent work published in Advanced Materials has demonstrated how similar structures can serve as effective electron-transport materials in OLED devices, suggesting potential avenues for 1214339-69-1 in optoelectronic applications.

The synthesis of 3-Chloro-5-(4-fluorophenyl)pyridin-2-ol typically involves multi-step procedures starting from appropriately substituted pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, with recent literature describing improved methods for introducing the fluorophenyl group via cross-coupling reactions. These advancements have made the compound more accessible to researchers while maintaining high chemical purity standards required for pharmaceutical applications.

Quality control aspects of CAS 1214339-69-1 are particularly important given its potential use in drug development. Reputable suppliers typically provide comprehensive analytical data including HPLC chromatograms demonstrating ≥98% purity, along with detailed spectroscopic characterization. The compound's stability under various storage conditions has been investigated, with recommendations for protection from light and moisture to maintain optimal chemical integrity over extended periods.

From a commercial perspective, the market for fluorinated pyridine derivatives like 3-Chloro-5-(4-fluorophenyl)pyridin-2-ol has shown steady growth, driven by increasing R&D investment in targeted therapies and precision medicine. Pharmaceutical companies are particularly interested in such compounds for their potential in developing next-generation therapeutics with improved selectivity and reduced side effects. This commercial interest is reflected in the compound's inclusion in several major chemical catalogues and its availability from multiple specialized suppliers.

Recent scientific conferences focusing on medicinal chemistry and drug design have highlighted the continued relevance of compounds like 1214339-69-1. Presentations have emphasized their utility in fragment-based drug discovery and as scaffolds for developing allosteric modulators of various biological targets. The compound's balanced physicochemical properties make it particularly valuable in addressing current challenges in druglikeness optimization.

For researchers considering working with 3-Chloro-5-(4-fluorophenyl)pyridin-2-ol, several practical considerations should be noted. The compound requires standard laboratory safety precautions appropriate for handling organic compounds, with particular attention to avoiding inhalation or skin contact. Proper personal protective equipment including gloves and safety glasses is recommended when handling the material in laboratory settings. These precautions align with general laboratory safety protocols for research chemicals.

The future outlook for CAS 1214339-69-1 appears promising, with potential applications extending beyond its current uses. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and molecular glues may benefit from the unique properties of this fluorinated pyridine derivative. Additionally, its potential in agricultural chemistry as a precursor for novel crop protection agents is being explored by several research groups, further expanding its utility across different sectors.

In conclusion, 3-Chloro-5-(4-fluorophenyl)pyridin-2-ol represents a versatile and valuable compound in modern chemical research. Its combination of halogen substituents and heterocyclic core provides numerous opportunities for structural modification and property optimization. As research continues to uncover new applications for fluorinated heterocycles, compounds like 1214339-69-1 will likely remain important tools in the chemist's arsenal, contributing to advancements in both pharmaceutical development and functional materials design.